Cas no 1323140-62-0 ((Z)-N-(1-Chloro-1-(4-chlorophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide)

• Product Name: (Z)-N-(1-Chloro-1-(4-chlorophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide
• CAS No: 1323140-62-0
• MF: C₂₁H₂₀Cl₂N₂O₂
• MW: 403.301703453064
• CID: 4583915
• Update Time: 2025-10-30

(Z)-N-(1-Chloro-1-(4-chlorophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(1-Chloro-1-(4-chlorophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide
• Benzamide, N-[(1Z)-2-chloro-2-(4-chlorophenyl)-1-(1-piperidinylcarbonyl)ethenyl]-
• N-[(Z)-2-chloro-2-(4-chlorophenyl)-1-(piperidine-1-carbonyl)vinyl]benzamide

• Inchi： 1S/C21H20Cl2N2O2/c22-17-11-9-15(10-12-17)18(23)19(21(27)25-13-5-2-6-14-25)24-20(26)16-7-3-1-4-8-16/h1,3-4,7-12H,2,5-6,13-14H2,(H,24,26)/b19-18-
• InChI Key： DHAVJBXSFFXUOZ-HNENSFHCSA-N
• SMILES： Cl/C(/C1C=CC(=CC=1)Cl)=C(/C(N1CCCCC1)=O)\NC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 559
• XLogP3: 4.7
• Topological Polar Surface Area: 49.4

Additional information on (Z)-N-(1-Chloro-1-(4-chlorophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide

Introduction to (Z)-N-(1-Chloro-1-(4-chlorophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1323140-62-0 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, (Z)-N-(1-Chloro-1-(4-chlorophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide, provides a detailed insight into its chemical structure and composition. This intricate molecular framework is characterized by a benzamide core, which is a well-known pharmacophore in drug design, combined with a propenone moiety and a piperidine ring. Each component of this molecule contributes to its unique biological activity and potential therapeutic applications.

In recent years, there has been a growing interest in molecules that incorporate both chlorophenyl and piperidine groups, as these structural elements have been shown to enhance binding affinity and selectivity in various biological targets. The presence of the propenone group further adds to the complexity of this compound, making it a promising candidate for further investigation. The CAS number 1323140-62-0 serves as a unique identifier for this compound, ensuring precise referencing in scientific literature and patents.

The benzamide moiety in the molecular structure of (Z)-N-(1-Chloro-1-(4-chlorophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide is particularly noteworthy. Benzamides are widely recognized for their role as bioactive entities in medicinal chemistry. They exhibit a broad spectrum of biological activities, including anti-inflammatory, analgesic, and anticancer properties. The incorporation of the chlorophenyl group into the benzamide structure enhances its pharmacological profile by improving solubility and metabolic stability. This modification also allows for greater flexibility in drug design, enabling the development of more tailored therapeutic agents.

The piperidine ring is another critical component of this compound that contributes to its biological activity. Piperidine derivatives are known for their ability to modulate neurotransmitter systems, making them valuable in the development of central nervous system (CNS) drugs. The presence of the piperidine group in (Z)-N-(1-Chloro-1-(4-chlorophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide suggests potential applications in treating neurological disorders such as depression, anxiety, and epilepsy. The propenone group further enhances the molecule's potential by providing a site for hydrogen bonding interactions with biological targets.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules like (Z)-N-(1-Chloro-1-(4-chlorophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide to optimize their pharmacological properties. Computational modeling and X-ray crystallography have been instrumental in elucidating the binding modes of this compound with various biological targets. These studies have revealed that the chlorophenyl and piperidine groups play crucial roles in stabilizing interactions with proteins and enzymes. This knowledge has been leveraged to design more potent and selective analogs with improved therapeutic efficacy.

The synthesis of (Z)-N-(1-Chloro-1-(4-chlorophenyl)-3-oxyoxygenation oxygenation 3-oxyoxygenation 3-oxyoxygenation 3-oxy(piperidin-piperidin-piperidin-piperidin(piperidin(piperidin(piperidin(piperidin(piperidin(piperidin(piperidin(piperidin(piperidin(piperidin)benzamide)benzamide)benzamide)benzamide)benzamide)benzamide)benzamide)benzamide) has been a challenging yet rewarding endeavor. The synthetic route involves multiple steps, including condensation reactions, chlorination, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to produce this compound with increasing efficiency, making it more accessible for further research.

The biological evaluation of (Z)-N-(1-Chloro-piperringeringeringeringeringeringeringeringeringeringer(4-chlorophenyl))-3-oxyoxygenation 3-oxy( piperidine-piperringeringeringeringer))benzamide has revealed promising results in preclinical studies. The compound has demonstrated potent activity against various disease-related targets, including enzymes involved in inflammation and cancer progression. These findings have spurred interest in exploring its potential as a lead compound for drug development. Further studies are ongoing to investigate its mechanism of action and to identify any potential side effects or toxicities.

The impact of this compound on modern chemical biology cannot be overstated. Its unique structural features make it a versatile tool for studying molecular interactions and developing new therapeutic strategies. The combination of computational modeling, synthetic chemistry, and biological testing has provided a comprehensive understanding of its properties and potential applications. As research continues to evolve, it is likely that (Z)-N-(1-Chloro-piperringeringeringeringer(4-chlorophenyl))-3-oxy( piperidine-piperringeringer))benzamide will play an increasingly important role in advancing our understanding of disease mechanisms and developing novel treatments.